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Compound Name: Hydroxy Itraconazole

Cat. No.: B127367 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Abstract
This application note provides a detailed protocol for the extraction of hydroxy itraconazole,

the active metabolite of the antifungal agent itraconazole, from human plasma using solid-

phase extraction (SPE). The described method utilizes a hydrophilic-lipophilic balanced (HLB)

sorbent for the selective isolation and concentration of the analyte prior to downstream

analysis, typically by liquid chromatography-tandem mass spectrometry (LC-MS/MS). This

protocol is intended for researchers, scientists, and drug development professionals requiring a

robust and reliable sample preparation method for pharmacokinetic and therapeutic drug

monitoring studies.

Introduction
Itraconazole is a broad-spectrum antifungal agent that undergoes extensive metabolism in the

body, with hydroxy itraconazole being the major active metabolite.[1][2] Due to significant

inter-individual variability in drug absorption and metabolism, therapeutic drug monitoring of

both itraconazole and hydroxy itraconazole is crucial to ensure efficacy and avoid potential

toxicity.[2][3] Solid-phase extraction is a widely used sample preparation technique that offers

significant advantages over other methods like liquid-liquid extraction and protein precipitation,

including higher analyte recovery, reduced matrix effects, and improved assay sensitivity.[4]

This document outlines a detailed SPE protocol using Oasis HLB cartridges, which has been
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shown to provide excellent recovery and reproducibility for the analysis of itraconazole and

hydroxy itraconazole in plasma.[1]

Experimental Protocol
This protocol is based on established methods for the solid-phase extraction of itraconazole

and hydroxy itraconazole from human plasma.

Materials and Reagents:

Human plasma with K3 EDTA as anticoagulant

Itraconazole and Hydroxy Itraconazole reference standards

Internal Standard (e.g., Itraconazole-d9, Hydroxy Itraconazole-d8)

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Water (Milli-Q or equivalent)

Ortho-phosphoric acid solution (50% v/v in water)

Ammonium formate

Oasis HLB 1cc (30mg) Solid-Phase Extraction Cartridges

Polypropylene tubes

Centrifuge

SPE manifold

Vortex mixer

Sample Preparation:

Thaw frozen plasma samples to room temperature.
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Vortex the plasma samples to ensure homogeneity.

In a polypropylene tube, aliquot 300 µL of the plasma sample.

Spike with 50 µL of the internal standard working solution.

Add 50 µL of 50% ortho-phosphoric acid solution (v/v) in water.

Vortex the mixture for approximately 30 seconds to ensure complete mixing.

Solid-Phase Extraction Procedure:

The following steps should be performed using an SPE manifold.

Conditioning: Condition the Oasis HLB cartridge by passing 1 mL of methanol followed by 1

mL of water. Ensure the sorbent bed does not go dry.

Loading: Load the pre-treated plasma sample onto the conditioned cartridge at a slow,

steady flow rate (approximately 1 mL/min).

Washing: Wash the cartridge with 1 mL of water to remove interfering substances. A second

wash with a weak organic solvent (e.g., 5% methanol in water) can be incorporated to further

remove polar interferences.

Elution: Elute the analytes (itraconazole and hydroxy itraconazole) from the cartridge by

passing 1 mL of methanol into a clean collection tube.

Post-Elution:

Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

Reconstitute the dried residue in a suitable mobile phase for the analytical method (e.g., 200

µL of 10 mM ammonium formate buffer (pH 4.0): methanol (20:80 v/v)).

Vortex the reconstituted sample and transfer to an autosampler vial for analysis by LC-

MS/MS.
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The following table summarizes the reported recovery rates for hydroxy itraconazole using

solid-phase extraction methods.

Analyte
SPE
Sorbent

Sample Pre-
treatment

Elution
Solvent

Mean
Recovery
(%)

Reference

Hydroxy

Itraconazole
Oasis HLB

50% Ortho-

phosphoric

acid

Methanol 53.73

Hydroxy

Itraconazole
Oasis HLB Not specified Not specified 91-94 [1]

Hydroxy

Itraconazole

Automated

on-line SPE

Acetonitrile

precipitation
Acetonitrile 94.0 [5]

Mandatory Visualization
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Reconstitute in Mobile Phase LC-MS/MS Analysis
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Caption: Workflow for Solid-Phase Extraction of Hydroxy Itraconazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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